4-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine
Description
This compound is a pyrimidine derivative featuring a piperazine moiety substituted with a 3-methyl-1,2-oxazole-5-ylmethyl group at the 4-position. The pyrimidine core is further functionalized with a methylsulfanyl group at position 2 and a trifluoromethyl group at position 4.
Properties
IUPAC Name |
3-methyl-5-[[4-[2-methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methyl]-1,2-oxazole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18F3N5OS/c1-10-7-11(24-21-10)9-22-3-5-23(6-4-22)13-8-12(15(16,17)18)19-14(20-13)25-2/h7-8H,3-6,9H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDYHUKRDULGHJJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CN2CCN(CC2)C3=NC(=NC(=C3)C(F)(F)F)SC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18F3N5OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Similarity Analysis
Key structural analogs and their distinguishing features are summarized below:
Key Observations :
Bioactivity and Target Profiling
Hierarchical clustering of bioactivity data () suggests that compounds with structural similarities often share modes of action. For example:
- Oxadiazole-containing analogs () exhibit kinase inhibition (e.g., JAK2, EGFR) attributed to oxadiazole’s role in π-π stacking .
- The target compound’s methylsulfanyl group may enhance hydrophobic interactions with cysteine residues in target proteins, differentiating it from analogs with sulfonamide or morpholine groups .
Computational Similarity Metrics
Using Tanimoto and Dice indices (), the target compound shows moderate similarity (~0.65–0.75) to pyrazolo-pyrimidine derivatives (e.g., ) but lower similarity (~0.40–0.50) to oxadiazole-piperidine hybrids (). This aligns with bioactivity clustering trends, where closer structural analogs share overlapping protein targets .
Research Findings and Implications
Structural Determinants of Activity : The 3-methyl-1,2-oxazole group in the target compound may confer selectivity for oxidative stress-related targets (e.g., NADPH oxidase) compared to fluorophenyl-substituted analogs targeting GPCRs .
Metabolic Stability: The trifluoromethyl group likely improves metabolic stability over non-fluorinated analogs, as seen in studies comparing CF₃-containing pyrimidines to hydroxylated derivatives .
Lumping Strategy Relevance : supports grouping this compound with other pyrimidine-piperazine hybrids for predictive modeling of pharmacokinetic properties .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
